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Application Notes

Pyrametostrobin, a member of the strobilurin group of fungicides, is a potent inhibitor of
mitochondrial respiration in fungi, making it an effective agent for controlling a broad spectrum
of seed- and soil-borne plant pathogens.[1] Its application as a seed treatment provides
targeted protection during the critical early stages of germination and seedling establishment.
Beyond its direct fungicidal activity, Pyrametostrobin has been observed to elicit positive
physiological effects in plants, often referred to as "plant health" benefits. These effects can
include delayed leaf senescence, improved stress tolerance, and enhanced growth, which may
contribute to increased yields.[2]

The primary mode of action for Pyrametostrobin is the inhibition of the cytochrome bcl
complex (Complex Ill) within the mitochondrial electron transport chain.[3] This disruption of
ATP production is highly effective against fungal pathogens. In the plant, this mitochondrial
interaction is also believed to trigger a cascade of signaling events that modulate plant
physiology. While the precise signaling pathways are still under investigation, evidence
suggests an influence on hormonal regulation, including ethylene and abscisic acid levels, and
an enhancement of the plant's natural defense mechanisms.[1][3]
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Pyrametostrobin-based seed treatments have demonstrated efficacy against a range of
economically important diseases in various crops, including but not limited to:

e Soybeans: Damping-off and root rot caused by Rhizoctonia solani and Phytophthora sojae.

[41[5]
» Wheat: Seedling blight and root rot caused by Fusarium species.[6][7]
e Corn: Seed decay and seedling blight caused by various fungal pathogens.[8][9]

The application of Pyrametostrobin as a seed treatment offers a targeted and efficient method
of disease control, reducing the need for broad-acre foliar applications early in the season and
minimizing environmental exposure.

Quantitative Data Summary

The following tables summarize the efficacy of Pyrametostrobin-containing seed treatments
from various studies. Efficacy is presented as the percentage of disease control, or the effect
on plant growth parameters and yield compared to an untreated control.

Table 1: Efficacy of Pyrametostrobin Seed Treatment on Soybean Disease Control and Plant
Growth
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Pyrametostrob
Target . Untreated
Parameter in Treatment Reference
Pathogen . Control
Efficacy

Rhizoctonia Seedling

_ 85.0% 60.0% [4]
solani Emergence (%)
Rhizoctonia Pre-emergence

_ _ 10.0% 30.0% [4]
solani Damping-off (%)
Rhizoctonia Post-emergence

) ) 5.0% 10.0% [4]
solani Damping-off (%)
Rhizoctonia Disease Index

_ _ 15.0 45.0 [4]
solani (Severity)
Phytophthora Disease Severity

_ _ 60.7% N/A [5]
sojae Reduction (%)
General Vigor Root Length (cm) 12.5 10.2 [5]
] Shoot Length

General Vigor 15.8 13.5 [5]

(cm)

Table 2: Efficacy of Pyrametostrobin Seed Treatment on Wheat and Corn Performance
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Target Pyrametostrob
. Untreated
Crop Pathogen/Para in Treatment Reference
Control
meter Performance
Fusarium spp. Increased Plant )
Wheat Baseline [6]
(seed-borne) Emergence
_ Increased
Fusarium spp. )
Wheat Number of Baseline [6]
(seed-borne) )
Spikes/m?2
Fusarium spp. ] ]
Wheat Increased Yield Baseline [6]
(seed-borne)
Seedling
Corn Emergence 32,095 - 34,750 33,200 [10]
(plants/A)
Corn Yield (Ib/A) 192.3-194.7 194.1 [10]
Grain Yield )
Corn 5% Baseline [11][12]

Increase (%)

Experimental Protocols
Protocol 1: Evaluation of Pyrametostrobin Seed

Treatment Efficacy Against Rhizoctonia solani in a
Controlled Environment

Objective: To assess the efficacy of Pyrametostrobin seed treatment in protecting soybean

seedlings from damping-off caused by Rhizoctonia solani under greenhouse conditions.

Materials:

e Soybean seeds (susceptible variety)

o Pyrametostrobin-based seed treatment formulation

¢ Rhizoctonia solani inoculum (e.g., colonized oat or barley grains)
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Sterilized soil mix (e.g., sand, peat, and loam in a 2:1:1 ratio)

Plastic pots or trays

Greenhouse or growth chamber with controlled temperature and light

Deionized water

Methodology:

¢ Inoculum Preparation: Culture Rhizoctonia solani on a suitable medium (e.g., potato
dextrose agar) and use it to inoculate sterilized grains. Incubate until the grains are fully
colonized.

» Soil Infestation: Mix the R. solani inoculum with the sterilized soil mix at a predetermined
ratio to achieve a consistent disease pressure.

o Seed Treatment: Apply the Pyrametostrobin formulation to the soybean seeds at the
manufacturer's recommended rate. Ensure even coverage. A batch-type seed treater can be
used for this purpose. Prepare an untreated control group of seeds.

o Planting: Fill pots or trays with the infested soil. Plant a predetermined number of treated and
untreated seeds in separate, labeled pots. Include a non-infested control group for
comparison of seedling vigor.

 Incubation: Place the pots in a greenhouse or growth chamber with controlled conditions
(e.g., 20-25°C, 12-hour photoperiod). Water as needed to maintain adequate soil moisture.

o Data Collection:

[¢]

Emergence: Count the number of emerged seedlings daily for 14-21 days.

[e]

Damping-off: Record the number of seedlings exhibiting pre- and post-emergence
damping-off symptoms.

[e]

Disease Severity: At the end of the experiment, carefully remove the seedlings and rate
the severity of root rot on a scale (e.g., 0-5, where 0 = no symptoms and 5 = severe rot).
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o Plant Growth: Measure seedling height, root length, and fresh/dry weight.

 Statistical Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA, t-
test) to determine the significance of the treatment effects.

Protocol 2: Field Trial for Assessing the Impact of
Pyrametostrobin Seed Treatment on Crop Performance

Objective: To evaluate the effect of Pyrametostrobin seed treatment on the emergence, early-
season disease control, and yield of a selected crop (e.g., wheat) under field conditions.

Materials:

Certified wheat seed

Pyrametostrobin-based seed treatment formulation

Commercial seed treating equipment

Field plot planter

Standard agronomic inputs (fertilizers, herbicides, etc.)

Data collection tools (quadrats, measuring tapes, harvest equipment)
Methodology:
» Site Selection: Choose a field with a history of early-season diseases relevant to the crop.

o Experimental Design: Use a randomized complete block design with a minimum of four
replications. Plot sizes should be sufficient to minimize edge effects (e.g., 1.5m x 6m).

e Treatments:
o Untreated control

o Pyrametostrobin seed treatment at the recommended rate
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» Seed Treatment and Planting: Treat the seed using calibrated commercial equipment. Plant
the treated and untreated seeds at the recommended seeding rate for the region and variety.

» Crop Management: Manage all plots according to standard local agronomic practices for the
crop, ensuring that the only variable is the seed treatment.

o Data Collection:

o Emergence: Conduct stand counts at a specific time after planting (e.g., 21 days) by
counting the number of plants in a defined area (e.g., 1 meter of a central row) within each
plot.

o Early-Season Disease Assessment: At an appropriate growth stage, visually assess the
incidence and severity of target diseases.

o Vigor Assessment: Visually rate the overall plant vigor and canopy closure.

o Yield: Harvest the plots at maturity using a plot combine and determine the grain yield,
adjusting for moisture content.

o Grain Quality: Analyze grain samples for relevant quality parameters (e.g., test weight,
protein content).

o Statistical Analysis: Analyze the collected data using analysis of variance (ANOVA) to
determine the effect of the seed treatment on each parameter.

Visualizations
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Caption: Proposed signaling pathway of Pyrametostrobin in fungal pathogens and plants.
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Caption: General experimental workflows for evaluating Pyrametostrobin seed treatment
efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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